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Compound of Interest

Compound Name: 9(2)-Octadecenedioic acid

Cat. No.: B1244412

Introduction

9(Z)-Octadecenedioic acid, a dicarboxylic acid, is a molecule of significant interest in various
scientific and industrial fields. Its unique chemical structure, featuring an 18-carbon chain with a
cis double bond at the ninth position, imparts specific physical and chemical properties that
make it a valuable compound in cosmetics, polymer synthesis, and potentially in biomedical
research. This technical guide provides an in-depth overview of 9(Z)-Octadecenedioic acid,
including its chemical identity, physicochemical properties, synthesis methodologies, and
current and potential applications, with a focus on providing researchers, scientists, and drug
development professionals with a thorough understanding of this compound.

Chemical Identity and Synonyms

The primary identifier for 9(Z)-Octadecenedioic acid is its CAS number, which is 20701-68-2.
[1][2][3][4][5] A deprecated CAS number for this compound is 127999-30-8.[2][3] It is also
known by a variety of synonyms, which are listed in the table below.
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Table 1: Synonyms and Identifiers for
9(Z)-Octadecenedioic Acid

Systematic Name (92)-Octadec-9-enedioic acid

Common Synonyms cis-9-Octadecenedioic acid[1][3][4][5]

O.D.A.WHITE[3]

ORISTAR ODDA[3][4]

Octadecenedioic acid[3][6][7]

(2)-octadec-9-enedioic acid[3][4]

CAS Number 20701-68-2[2][3][4][5]

Deprecated CAS 127999-30-8[2][3]

Molecular Formula C18H3204[ 112151 7118]

InChlKey SBLKVIQSIHEQOF-UPHRSURJSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of 9(Z)-Octadecenedioic acid is presented
in the following table, providing a convenient reference for its physical characteristics and
chemical descriptors.
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Table 2: Physicochemical Properties of
9(Z)-Octadecenedioic Acid

Property Value

Molecular Weight 312.44 g/mol [1][5][7][8]
Boiling Point 426.399 °C at 760 mmHg[2]
Density 1.013 g/cm3[2]

Flash Point 225.822 °C[2]

pKa 4.48 £ 0.10 (Predicted)[2]
XLogP3 5.5[2]

Hydrogen Bond Donor Count 2[2]

Hydrogen Bond Acceptor Count 42]

Rotatable Bond Count 16[2]

Synthesis and Manufacturing

The synthesis of 9(Z)-Octadecenedioic acid can be achieved through both chemical and
biotechnological routes.

Chemical Synthesis: The Wittig Reaction

A common chemical synthesis approach for creating the specific cis-double bond found in 9(Z)-
Octadecenedioic acid is the Wittig reaction.[9][10] This reaction involves the coupling of a
phosphorus ylide with an aldehyde or ketone to form an alkene. For the synthesis of 9(Z)-
Octadecenedioic acid, the monomethyl ester of azelaic acid can be converted into two key
fragments: [8-(methoxy-carbonyl)octyl]triphenylphosphonium bromide and methyl 9-
oxononanoate.[9] The subsequent Wittig reaction between these fragments produces dimethyl
(2)-octadec-9-enedioate, which is then hydrolyzed to yield the final diacid product.[9] Non-
stabilized ylides, as would be used in this synthesis to favor the Z-isomer, typically lead to the
formation of (Z2)-alkenes.[10]

o Preparation of the Phosphonium Ylide:
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o React [8-(methoxy-carbonyl)octyl]triphenylphosphonium bromide with a strong base (e.qg.,
sodium hydride or n-butyllithium) in an aprotic, salt-free solvent to generate the
corresponding ylide.[10][11]

o Wittig Reaction:

o To the prepared ylide solution, add methyl 9-oxononanoate at a low temperature (e.g., -78
°C) and allow the reaction to slowly warm to room temperature.[12]

o The reaction progress is monitored by thin-layer chromatography (TLC).[12]

o Upon completion, the reaction is quenched, and the product, dimethyl (Z)-octadec-9-
enedioate, is extracted.[12]

e Hydrolysis:

o The purified dimethyl (Z)-octadec-9-enedioate is then hydrolyzed, typically using a base
like potassium hydroxide in a mixture of methanol and water, to cleave the ester groups.[9]
[12]

o Acidification of the reaction mixture yields the final product, 9(Z)-Octadecenedioic acid.
[12]
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Workflow for Chemical Synthesis via Wittig Reaction

Ylide Preparation

[8-(methoxy-carbonyl)octyl]
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Y

9(2Z)-Octadecenedioic acid
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Workflow for Biotechnological Production

Upstream Processing

Candida tropicalis Strain
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9(2)-Octadecenedioic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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